Cas no 2137766-96-0 (2-chloro-N-({5-oxaspiro[3.5]nonan-6-yl}methyl)acetamide)
2-chloro-N-({5-oxaspiro[3.5]nonan-6-yl}methyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-chloro-N-({5-oxaspiro[3.5]nonan-6-yl}methyl)acetamide
- EN300-713763
- 2137766-96-0
-
- Inchi: 1S/C11H18ClNO2/c12-7-10(14)13-8-9-3-1-4-11(15-9)5-2-6-11/h9H,1-8H2,(H,13,14)
- InChI Key: GCOBDWJPEMVOCF-UHFFFAOYSA-N
- SMILES: ClCC(NCC1CCCC2(CCC2)O1)=O
Computed Properties
- Exact Mass: 231.1026065g/mol
- Monoisotopic Mass: 231.1026065g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 38.3Ų
2-chloro-N-({5-oxaspiro[3.5]nonan-6-yl}methyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-713763-0.05g |
2-chloro-N-({5-oxaspiro[3.5]nonan-6-yl}methyl)acetamide |
2137766-96-0 | 95.0% | 0.05g |
$587.0 | 2025-03-12 | |
| Enamine | EN300-713763-0.1g |
2-chloro-N-({5-oxaspiro[3.5]nonan-6-yl}methyl)acetamide |
2137766-96-0 | 95.0% | 0.1g |
$615.0 | 2025-03-12 | |
| Enamine | EN300-713763-0.25g |
2-chloro-N-({5-oxaspiro[3.5]nonan-6-yl}methyl)acetamide |
2137766-96-0 | 95.0% | 0.25g |
$642.0 | 2025-03-12 | |
| Enamine | EN300-713763-0.5g |
2-chloro-N-({5-oxaspiro[3.5]nonan-6-yl}methyl)acetamide |
2137766-96-0 | 95.0% | 0.5g |
$671.0 | 2025-03-12 | |
| Enamine | EN300-713763-1.0g |
2-chloro-N-({5-oxaspiro[3.5]nonan-6-yl}methyl)acetamide |
2137766-96-0 | 95.0% | 1.0g |
$699.0 | 2025-03-12 | |
| Enamine | EN300-713763-2.5g |
2-chloro-N-({5-oxaspiro[3.5]nonan-6-yl}methyl)acetamide |
2137766-96-0 | 95.0% | 2.5g |
$1370.0 | 2025-03-12 | |
| Enamine | EN300-713763-5.0g |
2-chloro-N-({5-oxaspiro[3.5]nonan-6-yl}methyl)acetamide |
2137766-96-0 | 95.0% | 5.0g |
$2028.0 | 2025-03-12 | |
| Enamine | EN300-713763-10.0g |
2-chloro-N-({5-oxaspiro[3.5]nonan-6-yl}methyl)acetamide |
2137766-96-0 | 95.0% | 10.0g |
$3007.0 | 2025-03-12 |
2-chloro-N-({5-oxaspiro[3.5]nonan-6-yl}methyl)acetamide Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on 2-chloro-N-({5-oxaspiro[3.5]nonan-6-yl}methyl)acetamide
Professional Introduction to Compound with CAS No. 2137766-96-0 and Product Name: 2-chloro-N-({5-oxaspiro[3.5]nonan-6-yl}methyl)acetamide
The compound with the CAS number 2137766-96-0 and the product name 2-chloro-N-({5-oxaspiro[3.5]nonan-6-yl}methyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique spirocyclic structure and chlorinated amide functionality, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The spirocyclic moiety, specifically the 5-oxaspiro[3.5]nonan-6-yl group, introduces a rigid framework that can enhance binding affinity and selectivity in biological targets, making it a valuable scaffold for developing novel therapeutic agents.
Recent research in the domain of spirocyclic compounds has highlighted their versatility in modulating biological pathways. The 5-oxaspiro[3.5]nonan-6-yl scaffold, in particular, has been investigated for its role in enhancing the pharmacokinetic properties of small-molecule drugs. This structural motif contributes to improved solubility and metabolic stability, which are critical factors in drug development. The incorporation of this scaffold into the compound 2-chloro-N-({5-oxaspiro[3.5]nonan-6-yl}methyl)acetamide suggests a promising approach for designing molecules with enhanced bioavailability and reduced toxicity.
The chloro substituent at the amide position is another key feature that contributes to the compound's chemical properties. Chlorinated amides are known for their ability to enhance binding interactions with biological targets due to their electrophilic nature. This feature makes the compound a potential candidate for further exploration in the development of enzyme inhibitors and receptor modulators. The combination of the spirocyclic structure and the chloro-substituted amide moiety provides a rich chemical space for medicinal chemists to explore.
In the context of current pharmaceutical research, there is a growing interest in developing molecules that can modulate protein-protein interactions (PPIs). The rigid spirocyclic structure of 2-chloro-N-({5-oxaspiro[3.5]nonan-6-yl}methyl)acetamide offers a unique opportunity to interfere with PPIs by occupying specific binding pockets on target proteins. This approach has been successfully employed in the development of drugs targeting diseases such as cancer, inflammation, and neurodegenerative disorders. The compound's ability to disrupt PPIs could lead to novel therapeutic strategies that are not limited by traditional drug targets.
Moreover, the compound's structure suggests potential applications in the field of chemical biology. The spirocyclic core can serve as a scaffold for developing probes that can be used to study protein function and interaction networks. Such probes are invaluable tools for understanding complex biological processes and identifying new drug targets. The chloro-substituted amide group also provides a handle for further chemical modifications, allowing researchers to tailor the compound's properties for specific applications.
From a synthetic chemistry perspective, 2-chloro-N-({5-oxaspiro[3.5]nonan-6-yl}methyl)acetamide represents an interesting challenge due to its complex architecture. The synthesis of spirocyclic compounds often requires multi-step reactions and precise control over reaction conditions to achieve high yields and purity. However, advances in synthetic methodologies have made it increasingly feasible to construct such complex molecules. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been particularly useful in this regard.
The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it a candidate for use in materials science and biotechnology. For instance, the rigid spirocyclic core could be exploited in the design of novel polymers or organic electronic materials that exhibit enhanced stability and functionality.
In conclusion, 2-chloro-N-({5-oxaspiro[3.5]nonan-6-yl}methyl)acetamide represents a promising candidate for further investigation in pharmaceutical research. Its unique structural features, including the spirocyclic core and chloro-substituted amide, offer numerous opportunities for developing novel therapeutic agents with enhanced bioavailability and target specificity. As research in spirocyclic compounds continues to advance, compounds like this one are likely to play an increasingly important role in drug discovery and development.
2137766-96-0 (2-chloro-N-({5-oxaspiro[3.5]nonan-6-yl}methyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)